5-Cyano-6-methylnicotinic acid
Overview
Description
Scientific Research Applications
Synthesis of Pyranopyrazoles
5-Cyano-6-methylnicotinic acid plays a role in the synthesis of pyranopyrazoles, a class of compounds with potential biological activity. A study demonstrated an efficient method for preparing certain pyranopyrazole derivatives using a one-pot condensation reaction, where isonicotinic acid (a related compound) served as a dual and biological organocatalyst (Zolfigol et al., 2013).
Antiproliferative Activity
Research into substituted nicotinic acid hydrazones, closely related to 5-Cyano-6-methylnicotinic acid, has shown potential antiproliferative activity against leukemia cell lines. This study involved the synthesis of novel compounds and their subsequent testing for inhibitory effects on cell growth (Abdel‐Aziz et al., 2012).
Bacterial Degradation
Bacteria capable of degrading 6-methylnicotinic acid (a derivative of 5-Cyano-6-methylnicotinic acid) were isolated and studied. These bacteria demonstrated the ability to hydroxylate nicotinic acid at the C2 position, a key step in the degradation pathway (Tinschert et al., 1997).
Synthesis and Antimicrobial Activity
Derivatives of 5-Cyano-6-methylnicotinic acid have been synthesized and investigated for their antimicrobial properties. This research could be pivotal in developing new antimicrobial agents (Deyanov & Konshin, 2004).
Electrocatalytic Applications
In a study exploring the electrochemical properties of related compounds, 5-Cyano-6-methylnicotinic acid derivatives were synthesized and their potential in various electrocatalytic applications was evaluated (Feng et al., 2010).
Development of Pharmaceuticals
The compound has been used in the development of pharmaceuticals, specifically in the synthesis of key intermediates for P2Y12 antagonists, which are important in the treatment of various cardiovascular diseases (Andersen et al., 2013).
Coordination Chemistry
Studies in coordination chemistry have utilized derivatives of 5-Cyano-6-methylnicotinic acid to investigate their potential in forming complex metal-organic frameworks, which have applications in materials science and catalysis (Razquin-Bobillo et al., 2022).
Detection of Heavy Metals
Metal-organic frameworks based on 5-methylnicotinic acid have been synthesized for the selective detection of heavy metals like chromium and iron in aqueous solutions. This application is crucial for environmental monitoring and public health safety (Guo et al., 2019).
Microbial Production
The microbial production of 2-hydroxynicotinic acid from nicotinic acid using cells of a specific bacterial strain demonstrates the biotechnological potential of derivatives of 5-Cyano-6-methylnicotinic acid in producing valuable chemical intermediates (Ueda & Sashida, 1998).
properties
IUPAC Name |
5-cyano-6-methylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2/c1-5-6(3-9)2-7(4-10-5)8(11)12/h2,4H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIHBEWMXYDGNED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=N1)C(=O)O)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Cyano-6-methylnicotinic acid | |
CAS RN |
1216866-96-4 |
Source
|
| Record name | 5-cyano-6-methylpyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-Cyclohexyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c] pyridine-3-carboxamide hydrochloride](/img/structure/B1424837.png)
![N-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]-pyridine-3-carboxamide hydrochloride](/img/structure/B1424838.png)
![N-(2-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo-[4,3-c]pyridine-3-carboxamide hydrochloride](/img/structure/B1424840.png)
![1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid](/img/structure/B1424845.png)
![2-[2-(Cyclopropylmethoxy)-5-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane](/img/structure/B1424852.png)
![N-(3-Pyridinylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride](/img/structure/B1424856.png)
